2,4-dichloro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide

• IUPAC Name: 2,4-dichloro-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C19H11Cl2N3OS/c20-12-5-8-14(15(21)10-12)17(25)23-13-6-3-11(4-7-13)18-24-16-2-1-9-22-19(16)26-18/h1-10H,(H,23,25)
• InChI Key: POQAPFAFBNIGKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC(=N2)C3=CC=C(C=C3)NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C19H11Cl2N3OS
• Molecular Weight: 400.3 g/mol

Description

The compound “2,4-dichloro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide” is a type of N-heterocyclic compound. It is a derivative of thiazolo[5,4-b]pyridine, which is known for its potent inhibitory activity against phosphoinositide 3-kinase (PI3K).

Synthesis Analysis

The synthesis of this compound involves several steps starting from commercially available substances. The process includes sulfonamidation and boronization.

Molecular Structure Analysis

The molecular structure of this compound is characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis. The structure includes a pyridyl attached to thiazolo[5,4-b]pyridine.

Chemical Reactions Analysis

The compound shows potent PI3K inhibitory activity. The structure-activity relationships (SAR) study indicates that the sulfonamide functionality is important for PI3Kα inhibitory activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are similar to other thiazole derivatives. Thiazoles are known for their physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Scientific Research Applications

Antioxidant Activity

. This makes them potentially useful in combating oxidative stress, which is implicated in various diseases including cancer, cardiovascular diseases, and neurodegenerative disorders.

Analgesic and Anti-inflammatory Properties

. This suggests potential applications in the treatment of conditions characterized by pain and inflammation.

Antimicrobial and Antifungal Activity

. For instance, one study found a thiazole derivative to be active against bacterial strains B. cereus, B. subtilis, and E. coli, and fungal strains A. .

Antiviral Activity

. This suggests potential applications in the development of new antiviral drugs.

Neuroprotective Properties

. This suggests potential applications in the treatment of neurodegenerative disorders such as Alzheimer’s and Parkinson’s disease.

Antitumor or Cytotoxic Drug Molecules

. This suggests potential applications in cancer treatment.

Phosphoinositide 3-Kinase Inhibitors

. PI3K is an enzyme implicated in several cellular functions, including cell growth and survival, and its dysregulation has been linked to cancer. Therefore, these compounds could potentially be used in cancer treatment.

Anticonvulsant Properties

. This suggests potential applications in the treatment of seizure disorders such as epilepsy.

Mechanism of Action

Target of Action

The primary target of this compound is the Phosphoinositide 3-kinases (PI3Ks) . PI3Ks are a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which in turn are involved in cancer .

Mode of Action

The compound potently inhibits PI3Kα, PI3Kγ, and PI3Kδ with nanomolar IC50 values, which is approximately 10-fold higher than that of PI3Kβ . This clearly proves that it is a novel and potent PI3K inhibitor .

Biochemical Pathways

The inhibition of PI3Ks by this compound affects the PI3K/AKT/mTOR pathway, a key signaling pathway in cells that is linked to cell growth, proliferation, and survival. By inhibiting PI3Ks, the compound can disrupt this pathway, potentially leading to the inhibition of cancer cell growth and proliferation .

Pharmacokinetics

The potency of the compound suggests that it may have favorable adme properties that allow it to effectively inhibit pi3ks .

Result of Action

The result of the compound’s action is the inhibition of cell growth and proliferation, which is crucial in the context of cancer treatment . By inhibiting PI3Ks, the compound can disrupt key cellular functions, potentially leading to the death of cancer cells .